Cas no 78727-16-9 (N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 78727-16-9
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD01346677
• CID: 553445
• PubChem ID: 12662864
• Update Time: 2025-10-29

N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,N-methyl-
• N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 4-(methylamino)-7H-pyrrolo<2,3-d>pyrimidine
• 4-Methylamino-7H-pyrrolo<2,3-d>pyrimidin
• 7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE,N-METHYL
• METHYL-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)-AMINE
• PB27540
• N-methyl-3H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-amine
• 7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE, N-METHYL-
• SCHEMBL12709725
• CHEMBL5189880
• AKOS025290701
• 78727-16-9
• FT-0695856
• AKOS006237449
• EN300-1582048
• SY098184
• MFCD01346677
• AS-39303
• CS-0048804
• DB-005464
• N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine

• MDL： MFCD01346677
• Inchi： 1S/C7H8N4/c1-8-6-5-2-3-9-7(5)11-4-10-6/h2-4H,1H3,(H2,8,9,10,11)
• InChI Key： AXWBJJJQRJBTMI-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(N=CN=C12)NC

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.6

Experimental Properties

• PSA: 53.60000
• LogP: 1.07260

N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine

N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 78727-16-9): A Comprehensive Overview

N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 78727-16-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrrolopyrimidine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a fused pyrrole and pyrimidine ring system, makes it a valuable scaffold in drug discovery and development.

The growing interest in N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine is driven by its potential applications in targeting protein kinases, which are crucial in cellular signaling pathways. Researchers are particularly intrigued by its role in the development of kinase inhibitors, a class of compounds that have revolutionized cancer therapy. With the rise of personalized medicine, the demand for novel small-molecule inhibitors like this compound has surged, making it a hot topic in both academic and industrial settings.

One of the most frequently searched questions related to N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Its stability at room temperature makes it a practical choice for long-term storage and transportation, addressing common concerns among researchers and manufacturers.

In recent years, the compound has also been explored for its potential in neurodegenerative disease research. The pyrrolopyrimidine core is known to interact with enzymes involved in neuronal signaling, sparking interest in its use for developing treatments for conditions like Alzheimer's and Parkinson's diseases. This aligns with the increasing public focus on mental health and aging-related disorders, making it a timely subject for discussion.

Another area where N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine shows promise is in the field of antiviral drug development. With the global spotlight on infectious diseases, researchers are investigating its efficacy against viral proteases and polymerases. Preliminary studies suggest that modifications to its core structure could yield potent antiviral agents, a topic that resonates with current health crises and pandemic preparedness efforts.

The synthesis of N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing these synthetic routes is a common challenge, as highlighted in many research forums and Q&A platforms. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods, reflecting the broader shift toward environmentally friendly practices in the chemical industry.

From a commercial perspective, the market for pyrrolopyrimidine derivatives is expanding, driven by their versatility in drug design. Suppliers and manufacturers of N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical applications. This trend is evident in the rising number of inquiries about bulk purchasing and custom synthesis services for this compound.

In summary, N-Methyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 78727-16-9) is a compound of immense scientific and commercial value. Its applications span from cancer research to neurodegenerative disease and antiviral therapy, making it a focal point in modern medicinal chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.